Cas no 269398-92-7 ((R)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride)

• Product Name: (R)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride
• CAS No: 269398-92-7
• MF: C₁₀H₉ClF₅NO₂
• MW: 305.628979444504
• CID: 253858
• PubChem ID: 24820272
• Update Time: 2025-10-24

(R)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride
• (R)-3-AMINO-4-(PENTAFLUORO-PHENYL)-BUTYRIC ACID HCL
• Pentafluoro-D-beta-homophenylalanine hydrochloride
• (R)-3-Amino-4-(pentafluorophenyl)butanoicacid
• (R)-3-AMINO-4-(PENTAFLUORO-PHENYL)-BUTYRIC ACID-HCL
• (R)-3-Amino-4-(pentafluoro-phenyl)-butyricacidCl
• H-D-PHE(F 5)-(C*CH2)OH HCL
• RARECHEM AK PT 0046
• (betaR)-beta-Amino-2,3,4,5,6-pentafluorobenzenebutanoic acid
• (3R)-3-amino-4-(pentafluorophenyl)butanoic acid hydrochloride
• 269398-92-7
• PS-12052
• (R)-3-amino-4-(perfluorophenyl)butanoic acid hydrochloride
• 331847-08-6
• (3R)-3-amino-4-(2,3,4,5,6-pentafluorophenyl)butanoic acid;hydrochloride
• (R)-3-AMINO-4-PENTAFLUOROPHENYLBUTYRIC ACID-HCL
• AKOS026670324
• (R)-3-Amino-4-pentafluorophenylbutanoicacidhydrochloride
• MFCD01860939
• FD10276
• (3R)-3-AMINO-4-(2,3,4,5,6-PENTAFLUOROPHENYL)BUTANOIC ACID HYDROCHLORIDE

• Inchi： 1S/C10H8F5NO2.ClH/c11-6-4(1-3(16)2-5(17)18)7(12)9(14)10(15)8(6)13;/h3H,1-2,16H2,(H,17,18);1H/t3-;/m1./s1
• InChI Key： ZZFVLTJRIMBREK-AENDTGMFSA-N
• SMILES： Cl.FC1C(=C(C(=C(C=1C[C@H](CC(=O)O)N)F)F)F)F

Computed Properties

• Exact Mass: 305.02400
• Monoisotopic Mass: 305.0241970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.538
• PSA: 63.32000
• LogP: 3.22890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride

Introduction to (R)-3-Amino-4-pentafluorophenylbutanoic Acid Hydrochloride (CAS No. 269398-92-7)

(R)-3-Amino-4-pentafluorophenylbutanoic acid hydrochloride is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 269398-92-7, belongs to the class of chiral amino acids, which are crucial in the synthesis of enantiomerically pure drugs. The presence of a pentafluorophenyl group in its molecular structure enhances its pharmacological properties, making it a valuable intermediate in the creation of novel therapeutic agents.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in various biochemical assays and drug formulation processes. In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and binding affinity to biological targets. The unique combination of functional groups in (R)-3-amino-4-pentafluorophenylbutanoic acid hydrochloride makes it a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of enantiomerically pure compounds in drug development. Racemic mixtures can lead to varying biological activities, necessitating the use of chiral auxiliaries or catalysts to achieve high enantiomeric purity. The synthesis of (R)-3-amino-4-pentafluorophenylbutanoic acid hydrochloride involves advanced organic transformations, including asymmetric hydrogenation and fluorination reactions, which are critical for obtaining the desired stereochemical configuration.

One of the key areas where this compound has shown promise is in the development of protease inhibitors. Proteases play a vital role in numerous physiological processes, and their inhibition is often a target for therapeutic intervention. The pentafluorophenyl group provides a strong interaction with the active site of proteases, enhancing the efficacy of potential inhibitors. For instance, research has demonstrated that derivatives of (R)-3-amino-4-pentafluorophenylbutanoic acid can be used to develop potent inhibitors of matrix metalloproteinases (MMPs), which are involved in tissue degradation and have implications in conditions such as cancer and inflammation.

The pharmaceutical industry has also explored the use of this compound in the synthesis of central nervous system (CNS) drugs. The ability to fine-tune molecular structure through fluorination can influence blood-brain barrier penetration and receptor binding affinity. Preliminary findings suggest that certain analogs of (R)-3-amino-4-pentafluorophenylbutanoic acid hydrochloride exhibit neuroprotective properties, making them potential candidates for treating neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

In addition to its pharmaceutical applications, (R)-3-amino-4-pentafluorophenylbutanoic acid hydrochloride has found utility in biochemical research. Its chiral nature makes it an excellent tool for studying enzyme mechanisms and substrate recognition. Researchers utilize this compound to develop enzyme inhibitors or modulators that can provide insights into metabolic pathways and disease mechanisms. The hydrochloride salt form also aids in crystallization studies, which are essential for understanding molecular interactions at the atomic level.

The synthesis and characterization of (R)-3-amino-4-pentafluorophenylbutanoic acid hydrochloride have been refined through continuous advancements in synthetic methodologies. Techniques such as continuous flow chemistry have enabled more efficient production scales while maintaining high enantiomeric purity. Analytical methods like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structural integrity and purity of the final product.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential side effects and interactions with biological systems. These studies have shown that (R)-3-amino-4-pentafluorophenylbutanoic acid hydrochloride is well-tolerated at therapeutic doses, although further research is ongoing to explore long-term effects and potential drug-drug interactions.

In conclusion, (R)-3-amino-4-pentafluorophenylbutanoic acid hydrochloride (CAS No. 269398-92-7) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing enantiomerically pure drugs targeting various therapeutic areas, including protease inhibition and CNS disorders. Ongoing research continues to uncover new applications and refine synthetic methodologies, ensuring its continued relevance in the field of medicinal chemistry.